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Compound of Interest

Compound Name: (24R)-MC 976
Cat. No.: B15544723
Get Quote

(24R)-MC 976, more commonly known as Calcipotriol or by its brand name Dovonex, is a
synthetic analog of calcitriol, the active form of vitamin D3.[1][2] It is a cornerstone in the topical
treatment of plaque psoriasis, a chronic autoimmune skin condition characterized by
hyperproliferation and abnormal differentiation of keratinocytes.[3][4] This in-depth technical
guide provides a detailed overview of the chemical properties, synthesis, analytical methods,
and biological activity of (24R)-MC 976 for researchers, scientists, and drug development
professionals.

Core Chemical Properties

(24R)-MC 976 is a white to off-white crystalline substance.[5][6] Its chemical structure is
characterized by a seco-steroid backbone, similar to vitamin D, with key modifications in the
side chain that enhance its therapeutic profile while minimizing systemic effects on calcium
metabolism.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of (24R)-MC 976 is presented in the table
below for easy reference and comparison.
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Property Value Reference

(1R,3S,52)-5-[(2E)-2-
[(1R,3aS,7aR)-1-[(2R,3E)-5-
cyclopropyl-5-hydroxypent-3-
en-2-yl]-7a-methyl-

IUPAC Name [1]
2,3,3a,5,6,7-hexahydro-1H-
inden-4-ylidene]ethylidene]-4-

methylidenecyclohexane-1,3-

diol
Molecular Formula C27H4003 [11[7]
Molecular Weight 412.6 g/mol [11[7]
CAS Number 112965-21-6 [1]
Melting Point 166-168 °C [3]

Freely soluble in ethanol;
soluble in chloroform and

Solubility propylene glycol; practically [3]
insoluble in liquid paraffin and

water (0.6 mcg/mL).

White or almost white
Appearance ) [31[6]
crystalline substance.

Store at 2°C - 8°C.[7]

Lyophilized form is stable for
Storage 36 months at -20°C. In [8]

solution, store at -20°C and

use within 1 month.

Synthesis and Manufacturing

The synthesis of (24R)-MC 976 is a complex multi-step process. While several synthetic routes
have been developed, a common strategy involves the convergent synthesis of two key
fragments: the A-ring and the CD-ring system, which are then coupled to form the final
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molecule. One notable approach is the Julia-Kocienski olefination to construct the C22-C23
double bond.[3]

lllustrative Synthetic Protocol: Julia-KociensKi
Olefination Route

This protocol provides a generalized overview of a synthetic approach. Specific reagents,
conditions, and purification methods may vary based on patented procedures and proprietary
manufacturing processes.

» Preparation of the CD-Ring Phenylsulfone Fragment: The synthesis begins with a suitable
vitamin D precursor, which is converted to a C-22 phenylsulfonyl derivative. This key
intermediate is a stable, crystalline compound that can be purified to the high degree
required for pharmaceutical synthesis.[3]

o Preparation of the A-Ring Aldehyde Fragment: A separate multi-step synthesis is employed
to create the A-ring synthon, which is an a-hydroxy aldehyde with a protected silyl group.[3]

» Julia-Kocienski Olefination: The CD-ring phenylsulfone is reacted with the A-ring aldehyde in
the presence of a strong organic base in an aprotic solvent. This reaction forms a
diastereomeric mixture of a-hydroxysulfones.[3]

¢ Reductive Desulfonation: The resulting a-hydroxysulfone mixture undergoes reductive
desulfonation, for example, using a sodium amalgam, to yield the coupled product.[3]

o Deprotection and Purification: The hydroxyl protecting groups are removed, and the final
product, (24R)-MC 976, is purified using chromatographic techniques to yield a product with
high purity, containing minimal amounts of the undesired (22Z)-isomer.[3]

Mechanism of Action: VDR-Mediated Signaling

(24R)-MC 976 exerts its therapeutic effects primarily through its interaction with the Vitamin D
Receptor (VDR), a member of the nuclear receptor superfamily.[2][9] While it has a comparable
affinity for the VDR as the endogenous ligand calcitriol, it is significantly less active in regulating
systemic calcium metabolism, making it ideal for topical application.[2]

The binding of (24R)-MC 976 to the VDR initiates a cascade of molecular events:
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e VDR Activation: (24R)-MC 976 binds to the VDR in the cytoplasm of keratinocytes.

e Heterodimerization: The ligand-VDR complex translocates to the nucleus and forms a
heterodimer with the Retinoid X Receptor (RXR).

e Gene Transcription Modulation: This heterodimeric complex binds to specific DNA
sequences known as Vitamin D Response Elements (VDRES) in the promoter regions of
target genes.

 Biological Effects: This binding modulates the transcription of genes involved in cell
proliferation, differentiation, and inflammation, leading to the normalization of keratinocyte
growth and a reduction in the inflammatory infiltrate characteristic of psoriasis.[3]

Cytoplasm

(ARYMC 976 Binding w3 WPLAeRiet ] | Heterodimerization
Complex »

Click to download full resolution via product page
Caption: VDR signaling pathway of (24R)-MC 976.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity and Assay

Arobust and validated Reverse-Phase HPLC (RP-HPLC) method is crucial for the quality
control of (24R)-MC 976 in bulk drug substance and pharmaceutical formulations.

Objective: To determine the purity of (24R)-MC 976 and quantify its concentration.
Materials:

e HPLC system with a UV detector
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C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size)

Mobile Phase: Methanol:Water (80:20, v/v)[7]

(24R)-MC 976 reference standard

Methanol (HPLC grade)

Water (HPLC grade)
Methodology:

o Standard Preparation: Prepare a stock solution of (24R)-MC 976 reference standard in
methanol (e.g., 100 pg/mL). Further dilute with the mobile phase to create working standards
of desired concentrations.[7]

o Sample Preparation (Ointment): Accurately weigh a portion of the ointment and dissolve it in
a suitable solvent like chloroform or methanol. The extraction may be facilitated by gentle
heating and sonication. Dilute the extract with the mobile phase to the desired concentration.

[7]
o Chromatographic Conditions:

Column: C18

[e]

o

Mobile Phase: Methanol:Water (80:20, v/v)[7]

[¢]

Flow Rate: 1.0 mL/min[7]

o

Detection Wavelength: 264 nm[7]

[e]

Injection Volume: 20 pL

e Analysis: Inject the standard and sample solutions into the HPLC system. The retention time
for (24R)-MC 976 is typically around 8.2 minutes under these conditions.[7]

¢ Quantification: Compare the peak area of (24R)-MC 976 in the sample to the peak areas of
the standards to determine the concentration. Purity is assessed by the relative peak areas
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of the main peak and any impurities.
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Caption: HPLC analysis workflow for (24R)-MC 976.

Vitamin D Receptor (VDR) Competitive Binding Assay

This assay determines the affinity of (24R)-MC 976 for the VDR by measuring its ability to

compete with a radiolabeled ligand.
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Objective: To determine the inhibitory constant (Ki) of (24R)-MC 976 for the VDR.

Materials:

Purified recombinant VDR or cell/tissue homogenates expressing VDR

Radiolabeled ligand (e.qg., [¥H]-calcitriol)

(24R)-MC 976 (unlabeled competitor)

Assay buffer

Glass fiber filters and vacuum filtration manifold

Scintillation counter and cocktail

Methodology:

e Incubation: In a multi-well plate, combine the VDR source, a fixed concentration of [3H]-
calcitriol, and varying concentrations of (24R)-MC 976. Include controls for total binding (no
competitor) and non-specific binding (a large excess of unlabeled calcitriol).

» Separation: After incubation, separate the bound from free radioligand by rapid vacuum
filtration through glass fiber filters. The filters will retain the VDR-ligand complex.

o Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the
radioactivity using a liquid scintillation counter.

o Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the
total binding. Plot the percentage of specific binding against the logarithm of the (24R)-MC
976 concentration. Use non-linear regression to determine the 1Cso (the concentration of
(24R)-MC 976 that inhibits 50% of the specific binding of the radioligand). The Ki can then be
calculated using the Cheng-Prusoff equation.

Keratinocyte Proliferation Assay (MTT Assay)

This assay is used to assess the anti-proliferative effects of (24R)-MC 976 on keratinocytes.
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Objective: To determine the effect of (24R)-MC 976 on the proliferation of human keratinocytes.
Materials:

e Human keratinocyte cell line (e.g., HaCaT)

o Cell culture medium and supplements

e (24R)-MC 976

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

o Solubilization solution (e.g., DMSO or acidified isopropanol)

o Multi-well plate reader

Methodology:

o Cell Seeding: Seed keratinocytes in a 96-well plate at a predetermined density and allow
them to adhere overnight.

o Treatment: Treat the cells with various concentrations of (24R)-MC 976 for a specified period
(e.g., 24-72 hours). Include a vehicle control.

o MTT Addition: After the treatment period, add MTT solution to each well and incubate for a
few hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple
formazan.

e Solubilization: Remove the medium and add a solubilization solution to dissolve the
formazan crystals.

» Absorbance Measurement: Measure the absorbance of each well at a specific wavelength
(e.g., 570 nm) using a plate reader.

o Data Analysis: The absorbance is directly proportional to the number of viable cells.
Calculate the percentage of cell proliferation inhibition for each concentration of (24R)-MC
976 relative to the vehicle control.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Pharmacokinetics and Metabolism

Following topical application, a small percentage of (24R)-MC 976 is systemically absorbed.[6]
Systemically absorbed (24R)-MC 976 is rapidly metabolized in the liver via a pathway similar to
that of endogenous vitamin D.[6][9] The primary metabolites are significantly less potent than
the parent compound, contributing to its favorable safety profile.[6][9] The active form of vitamin
D and its metabolites are transported in the blood bound to specific plasma proteins and are
excreted primarily in the bile.[6][9]

Conclusion

(24R)-MC 976, or Calcipotriol, is a well-characterized synthetic vitamin D3 analog with a proven
efficacy and safety profile for the topical treatment of psoriasis. Its mechanism of action,
centered on the modulation of the Vitamin D Receptor signaling pathway, leads to the
normalization of keratinocyte proliferation and differentiation. The well-established analytical
methods and biological assays described in this guide are essential for the quality control and
continued research and development of this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. Stability Indicating RP-HPLC Method for Estimation of Impurities of Vitamin D3 Analogue
and Corticosteroid Used as Antipsoriatic Drugs. An Attempt to Characterize Pre-
Calcipotriene [scirp.org]

3. US20100222614A1 - Process for the preparation of calcipotriol - Google Patents
[patents.google.com]

4. Apoptotic or Antiproliferative Activity of Natural Products against Keratinocytes for the
Treatment of Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. pnas.org [pnas.org]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.pnas.org/doi/10.1073/pnas.2200814119
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.pnas.org/doi/10.1073/pnas.2200814119
https://pubmed.ncbi.nlm.nih.gov/30615100/
https://www.pnas.org/doi/10.1073/pnas.2200814119
https://pubmed.ncbi.nlm.nih.gov/30615100/
https://www.pnas.org/doi/10.1073/pnas.2200814119
https://pubmed.ncbi.nlm.nih.gov/30615100/
https://www.benchchem.com/product/b15544723/docs?utm_src=pdf-body#24r-mc-976-calcipotriol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15544723?utm_src=pdf-custom-synthesis#bc-rfq
https://academic.oup.com/chromsci/article-pdf/36/8/417/1003415/36-8-417.pdf
https://www.scirp.org/journal/paperinformation?paperid=62221
https://www.scirp.org/journal/paperinformation?paperid=62221
https://www.scirp.org/journal/paperinformation?paperid=62221
https://patents.google.com/patent/US20100222614A1/en
https://patents.google.com/patent/US20100222614A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6566887/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6566887/
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_Vitamin_D_Receptor_Binding_and_Ligand_Characterization.pdf
https://www.pnas.org/doi/10.1073/pnas.2200814119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

7. rjptonline.org [rjptonline.org]

8. benchchem.com [benchchem.com]

9. Validated Chromatographic Methods for Simultaneous Determination of Calcipotriol
Monohydrate and Betamethasone Dipropionate in the Presence of Two Dosage Form
Additives - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [(24R)-MC 976 (Calcipotriol): A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544723/docs#24r-mc-976-calcipotriol-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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